Cas no 89596-52-1 (1,3-Benzenediol, 5-[16-(acetyloxy)-17-hydroxypentacosyl]-)

• Product Name: 1,3-Benzenediol, 5-[16-(acetyloxy)-17-hydroxypentacosyl]-
• CAS No: 89596-52-1
• MF: C₃₃H₅₈O₅
• MW: 534.810631275177
• CID: 595298
• PubChem ID: 13314596
• Update Time: 2025-04-19

1,3-Benzenediol, 5-[16-(acetyloxy)-17-hydroxypentacosyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-[16-(acetyloxy)-17-hydroxypentacosyl]-
• [25-(3,5-dihydroxyphenyl)-9-hydroxypentacosan-10-yl] acetate
• 89596-52-1
• SNF-4794-7
• 25-(3,5-DIHYDROXYPHENYL)-9-HYDROXYPENTACOSAN-10-YL ACETATE
• CHEBI:197767
• DTXSID10536481

• Inchi： 1S/C33H58O5/c1-3-4-5-6-17-20-23-32(37)33(38-28(2)34)24-21-18-15-13-11-9-7-8-10-12-14-16-19-22-29-25-30(35)27-31(36)26-29/h25-27,32-33,35-37H,3-24H2,1-2H3
• InChI Key： RNCPMGUKHRCWGJ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CCCCCCCCCCCCCCCC1C=C(C=C(C=1)O)O)C(CCCCCCCC)O

Computed Properties

• Exact Mass: 534.42842495g/mol
• Monoisotopic Mass: 534.42842495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 26
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols